Cas no 1235011-96-7 ((3S)-4-benzylmorpholine-3-carboxylic acid)

• Product Name: (3S)-4-benzylmorpholine-3-carboxylic acid
• CAS No: 1235011-96-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD06799463
• CID: 1056116
• PubChem ID: 1514259
• Update Time: 2025-10-29

(3S)-4-benzylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyl-3-morpholinecarboxylic Acid
• (3S)-4-benzylmorpholine-3-carboxylic acid
• 4-BENZYL-3(S)-MORPHOLINECARBOXYLIC ACID
• AB1000364
• AC1LTT6C
• AG-A-08348
• CTK7I3350
• SureCN6949282
• (S)-4-Benzylmorpholine-3-carboxylic acid
• DTXSID90363818
• A890708
• (S)-4-Benzylmorpholine-3-carboxylicacid
• AS-69302
• 3-Morpholinecarboxylic acid, 4-(phenylmethyl)-, (3S)-
• AKOS022183497
• CS-0098130
• SCHEMBL6949282
• 1235011-96-7
• MFCD06799463
• DB-020347
• AC3301

• MDL： MFCD06799463
• Inchi： 1S/C12H15NO3/c14-12(15)11-9-16-7-6-13(11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,15)/t11-/m0/s1
• InChI Key： XZVHBJHXLYHSNN-NSHDSACASA-N
• SMILES： O1CCN(CC2C=CC=CC=2)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on (3S)-4-benzylmorpholine-3-carboxylic acid

Comprehensive Overview of (3S)-4-benzylmorpholine-3-carboxylic acid (CAS No. 1235011-96-7): Properties, Applications, and Industry Insights

(3S)-4-benzylmorpholine-3-carboxylic acid (CAS No. 1235011-96-7) is a chiral organic compound with a morpholine core and a benzyl substituent, widely recognized for its versatility in pharmaceutical and chemical research. This compound belongs to the class of morpholine derivatives, which are pivotal in drug design due to their ability to modulate biological activity. The carboxylic acid functional group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly focusing on chiral building blocks like this compound to develop enantioselective drugs, aligning with the growing demand for precision medicine.

The structural uniqueness of (3S)-4-benzylmorpholine-3-carboxylic acid lies in its stereocenter at the 3-position, which influences its interactions with biological targets. This feature is critical for applications in asymmetric synthesis and catalysis, where enantiopurity is essential. Recent studies highlight its potential as a precursor for kinase inhibitors and GPCR modulators, addressing trending topics in oncology and neurology. With the rise of AI-driven drug discovery, compounds like this are gaining attention for their role in virtual screening and molecular docking simulations, answering frequent queries about "how to optimize lead compounds computationally."

From a synthetic perspective, (3S)-4-benzylmorpholine-3-carboxylic acid is often synthesized via stereoselective methods, such as enzymatic resolution or chiral auxiliary-assisted reactions. Its benzyl-protected morpholine moiety offers stability under diverse reaction conditions, a property highly sought after in peptide chemistry and prodrug development. Industry professionals frequently search for "scalable synthesis routes for morpholine derivatives," underscoring the need for cost-effective and sustainable production methods. Innovations in flow chemistry and green solvents are now being explored to meet these demands.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing smart polymers and ligands for metal-organic frameworks (MOFs). Its carboxylate group enables chelation with metal ions, a feature relevant to catalysis and sensor development. As sustainability becomes a global priority, researchers are investigating its role in biodegradable materials, tapping into the popular search trend of "eco-friendly chemical alternatives."

Quality control and analytical characterization of (3S)-4-benzylmorpholine-3-carboxylic acid rely on advanced techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. The compound’s CAS registry number (1235011-96-7) serves as a unique identifier in global databases, facilitating trade and research collaboration. For those inquiring about "how to verify chiral purity," chiral stationary phase chromatography remains the gold standard.

In summary, (3S)-4-benzylmorpholine-3-carboxylic acid exemplifies the intersection of chiral chemistry and applied research, addressing contemporary challenges in drug development and sustainable technology. Its multifaceted applications and alignment with industry trends ensure its continued relevance in scientific discourse.